(Bromomethylene)bis(phosphonatato)
Description
(Bromomethylene)bis(phosphonatato) is a brominated organophosphorus compound characterized by a central methylene group bonded to a bromine atom and two phosphonate (-PO₃²⁻) groups. Its structure enables versatile reactivity, particularly in coordination chemistry and materials science, due to the strong chelating capacity of the phosphonate moieties . The compound is often synthesized via esterification or salt formation from its precursor, (Bromomethylene)bis(phosphonic acid)tetraisopropyl ester (CAS 10596-20-0), which has been documented in technical catalogs for research applications .
Properties
CAS No. |
133073-59-3 |
|---|---|
Molecular Formula |
CHBrO6P2-4 |
Molecular Weight |
250.87 g/mol |
IUPAC Name |
[bromo(phosphonato)methyl]-dioxido-oxo-λ5-phosphane |
InChI |
InChI=1S/CH5BrO6P2/c2-1(9(3,4)5)10(6,7)8/h1H,(H2,3,4,5)(H2,6,7,8)/p-4 |
InChI Key |
WKBWYLXFNPONGU-UHFFFAOYSA-J |
SMILES |
C(P(=O)([O-])[O-])(P(=O)([O-])[O-])Br |
Canonical SMILES |
C(P(=O)([O-])[O-])(P(=O)([O-])[O-])Br |
Synonyms |
omomethylenebis(phosphonic acid) bromomethylenediphosphonate |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Functional Features
(Bromomethylene)bis(phosphonatato)
- Core Structure : Central bromomethylene (-CHBr-) group flanked by two phosphonate groups.
Bis(pentafluorophenyl)bromomethane (CAS 2067250)
- Core Structure : Bromomethylene group bonded to two pentafluorophenyl rings.
- Key Properties: High hydrophobicity and electron-withdrawing fluorinated aromatic groups; acute toxicity (LD50 = 180 mg/kg in mice, intravenous) .
(5Z)-4-Bromo-5-(bromomethylene)-3-butyl-2(5H)-furanone (Furanone-C30)
- Core Structure: Bromomethylene-substituted furanone ring with a butyl side chain.
- Key Properties : Potent quorum sensing inhibitor; disrupts biofilm formation and swarming motility in E. coli and Bacillus subtilis at sub-micromolar concentrations .
1,2,4,5-Tetrakis(bromomethylene)benzene (TBMB)
- Core Structure : Benzene ring with four bromomethylene substituents.
- Key Properties : Used in synthesizing mesoporous polymers (SSA = 761 m²/g); high cross-linking efficiency in polyaniline-based materials .
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